Cas no 1450657-98-3 (1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid)
1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid
- 1-(1-phenylethyl)indazole-3-carboxylic acid
-
- Inchi: 1S/C16H14N2O2/c1-11(12-7-3-2-4-8-12)18-14-10-6-5-9-13(14)15(17-18)16(19)20/h2-11H,1H3,(H,19,20)
- InChI Key: MPMNQGYJUJEFBF-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2N(C(C)C2C=CC=CC=2)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 354
- XLogP3: 3.4
- Topological Polar Surface Area: 55.1
1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505485-1g |
1-(1-Phenylethyl)-1H-indazole-3-carboxylicacid |
1450657-98-3 | 97% | 1g |
$613 | 2023-02-18 | |
| Alichem | A269003069-1g |
1-(1-Phenylethyl)-1h-indazole-3-carboxylic acid |
1450657-98-3 | 95% | 1g |
650.00 USD | 2021-06-01 |
1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid
1-(1-Phenylethyl)-1H-indazole-3-carboxylic Acid: A Comprehensive Overview
The compound 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid (CAS No. 1450657-98-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their unique structural features and versatile applications. The molecule consists of an indazole ring system, a phenylethyl group, and a carboxylic acid moiety, making it a structurally complex yet functional compound.
Recent studies have highlighted the importance of indazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The indazole ring, a bicyclic structure comprising a pyrrole and pyridine ring fused together, contributes to the molecule's stability and bioavailability. The presence of the phenylethyl group further enhances the compound's lipophilicity, which is crucial for its interaction with biological targets. Meanwhile, the carboxylic acid group introduces acidity and can participate in hydrogen bonding, making it a versatile functional group for chemical modifications.
One of the most promising applications of 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid lies in its potential as a lead compound for anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that this compound can modulate the activity of protein kinases, which are often overexpressed in cancer cells. The selective inhibition of these kinases could pave the way for novel therapeutic strategies with reduced side effects compared to conventional chemotherapeutic agents.
In addition to its pharmacological applications, indazole derivatives like this compound are also being investigated for their role in materials science. The unique electronic properties of the indazole ring make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of the phenylethyl group and carboxylic acid moiety could further enhance the molecule's electronic characteristics, making it suitable for advanced material applications.
The synthesis of 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of indazole precursors. One common approach involves the cyclization of o-amino aryl ketones under acidic conditions to form the indazole ring. Subsequent functionalization steps are then employed to introduce the phenylethyl and carboxylic acid groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
From a structural perspective, indazoles are known for their aromaticity and conjugation, which contribute to their stability and reactivity. The presence of electron-donating groups like the phenylethyl moiety can further modulate these properties, making them highly tunable for specific applications. For example, the phenylethyl group not only increases lipophilicity but also introduces steric effects that can influence molecular interactions with biological targets.
Recent advancements in computational chemistry have also enabled researchers to model the behavior of indazole derivatives at atomic resolution. These computational studies provide insights into the molecule's electronic structure, reactivity, and potential interactions with biological systems. For instance, density functional theory (DFT) calculations have been used to predict the binding affinity of 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid to various protein targets, aiding in rational drug design efforts.
Moreover, green chemistry principles are increasingly being applied to the synthesis of such compounds. Researchers are exploring environmentally friendly methods to synthesize indazoles, such as using microwave-assisted synthesis or employing biocatalysts. These approaches not only reduce waste but also improve the sustainability of chemical processes.
In terms of biological activity, indazoles have been shown to exhibit anti-inflammatory, anti-microbial, and anti-diabetic properties in preclinical studies. The specific activity profile of 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid depends on its structural features; however, its unique combination of functional groups suggests that it could be tailored for specific therapeutic applications.
The study of indazoles has also extended into nanotechnology, where these compounds are being explored as building blocks for self-assembled nanostructures. Their ability to form supramolecular assemblies through hydrogen bonding or π–π interactions makes them ideal candidates for creating nano-scale materials with tailored properties.
In conclusion, 1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid (CAS No. 1450657-98-3) is a multifaceted compound with immense potential across diverse fields. Its structural complexity and functional versatility make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.
1450657-98-3 (1-(1-Phenylethyl)-1H-indazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)